Cas no 2172023-53-7 (1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172023-53-7
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6186267
• PubChem ID: 165765152
• Update Time: 2025-06-08

1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1595057
• 2172023-53-7

• Inchi： 1S/C9H12F3N3O2/c1-6(3-4-17-2)15-8(9(10,11)12)7(5-16)13-14-15/h5-6H,3-4H2,1-2H3
• InChI Key： WUFUNNIFQIDXMV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(C)CCOC)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172023-53-7): A Comprehensive Overview

1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172023-53-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxybutan-2-yl substituent, a trifluoromethyl group, and a triazole ring with a carbaldehyde functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The methoxybutan-2-yl substituent in the compound's structure plays a crucial role in enhancing its lipophilicity and improving its bioavailability. This is particularly important for compounds designed to cross biological membranes and reach their target sites effectively. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing properties, which can modulate the compound's reactivity and stability. This makes the compound highly resistant to metabolic degradation, thereby extending its half-life in vivo.

The presence of the triazole ring is another key feature of this compound. Triazole-containing molecules are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The triazole ring also contributes to the compound's overall stability and enhances its binding affinity to various biological targets. The carbaldehyde functional group at the 4-position of the triazole ring further adds to the compound's reactivity and potential for forming covalent bonds with target proteins.

Recent studies have explored the potential of 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic applications. One notable area of research is its use as a lead compound for developing new antiviral agents. The compound's ability to form stable covalent bonds with viral enzymes has been shown to inhibit viral replication effectively. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for further drug development.

In addition to its antiviral properties, 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets and inhibits cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. Specifically, it was observed that the compound interferes with the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer.

The synthesis of 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde involves several well-established chemical reactions. The first step typically involves the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis. Subsequent steps involve functional group manipulations to introduce the methoxybutan-2-yl substituent and the trifluoromethyl group. The final step involves converting a suitable precursor into the carbaldehyde form using standard oxidation protocols.

From a pharmacological perspective, 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical evaluation. In vitro studies have demonstrated that it has good solubility and stability under physiological conditions, which are essential properties for drug candidates.

Future research on 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is likely to focus on optimizing its pharmacokinetic properties and exploring its potential as a prodrug or drug conjugate. Prodrug strategies can enhance the compound's bioavailability and reduce off-target effects by masking reactive functional groups until they reach their intended site of action. Additionally, drug conjugate approaches can improve targeting specificity by linking the compound to antibodies or other targeting moieties.

In conclusion, 1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172023-53-7) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.